Cas no 61435-06-1 (Ethanone, 1-[3-(3-nitrophenoxy)phenyl]-)

• Product Name: Ethanone, 1-[3-(3-nitrophenoxy)phenyl]-
• CAS No: 61435-06-1
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 479610
• PubChem ID: 71395918
• Update Time: 2025-04-19

Ethanone, 1-[3-(3-nitrophenoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(3-nitrophenoxy)phenyl]-
• 1-[3-(3-nitrophenoxy)phenyl]ethanone
• DTXSID00817514
• 61435-06-1
• AKOS017718917
• 1-[3-(3-Nitrophenoxy)phenyl]ethan-1-one

• Inchi： 1S/C14H11NO4/c1-10(16)11-4-2-6-13(8-11)19-14-7-3-5-12(9-14)15(17)18/h2-9H,1H3
• InChI Key： OOEMRUPOYZWGEK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])C1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 257.06883
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44